Cas no 2171927-77-6 (3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide)

• Product Name: 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide
• CAS No: 2171927-77-6
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5756835
• PubChem ID: 165482052
• Update Time: 2025-05-27

3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide
• 2171927-77-6
• EN300-1461070

• Inchi： 1S/C10H18N4/c1-3-4-5-6-14-7-9(10(11)12)8(2)13-14/h7H,3-6H2,1-2H3,(H3,11,12)
• InChI Key： LGUGUYXLRQJSSK-UHFFFAOYSA-N
• SMILES： N1(C=C(C(=N)N)C(C)=N1)CCCCC

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.7Ų

Additional information on 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide

3-Methyl-1-pentyl-1H-pyrazole-4-carboximidamide (CAS No. 2171927-77-6): An Emerging Compound in Pharmaceutical Research

3-Methyl-1-pentyl-1H-pyrazole-4-carboximidamide (CAS No. 2171927-77-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide molecule is characterized by a pyrazole ring substituted with a methyl group at the 3-position and a pentyl group at the 1-position, with an amidine functional group attached to the 4-position of the pyrazole ring.

The synthesis of 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide involves a series of well-defined chemical reactions, including the condensation of an appropriate nitrile with a substituted hydrazine. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's stability under various conditions has also been extensively studied, ensuring its suitability for both laboratory research and potential clinical applications.

In terms of biological activity, 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide has shown promising results in several preclinical studies. One notable area of research is its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the modulation of signaling pathways such as NF-κB and MAPK, which are central to the inflammatory response.

Beyond its anti-inflammatory effects, 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide has also been investigated for its analgesic properties. Preclinical models have shown that this compound can reduce pain sensitivity in both acute and chronic pain conditions. The analgesic effect is thought to be mediated through interactions with opioid receptors, although further research is needed to fully elucidate the underlying mechanisms.

In addition to its therapeutic potential, 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide has been studied for its anti-cancer properties. In vitro and in vivo experiments have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anti-cancer activity is attributed to its ability to induce apoptosis and cell cycle arrest, as well as to inhibit angiogenesis and metastasis. These findings suggest that 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide could be a valuable addition to the arsenal of cancer therapeutics.

The pharmacokinetic profile of 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide has also been investigated to assess its suitability for clinical use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics make it an attractive candidate for further development as an oral medication.

Toxicity studies have been conducted to evaluate the safety profile of 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide. Preclinical data indicate that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more extensive toxicity studies are required to ensure its safety in humans before it can advance to clinical trials.

In conclusion, 3-methyl-1-pentyl-1H-pyrazole-4-carboximidamide (CAS No. 2171927-77-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.